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Compound of Interest

Compound Name: 6-Methyl-5-nitroquinoline

Cat. No.: B1293858

This technical guide provides a detailed overview of the solubility of 6-methyl-5-nitroquinoline
in common laboratory solvents. Designed for researchers, scientists, and professionals in drug
development, this document synthesizes available data, outlines experimental protocols for
solubility determination, and presents a visual workflow to guide laboratory practices.

Core Topic: Solubility of 6-Methyl-5-nitroquinoline

6-Methyl-5-nitroquinoline is a heterocyclic organic compound with the molecular formula
C10HsN202 and a molecular weight of 188.18 g/mol .[1] Its structure, featuring both a quinoline
ring system and a nitro group, influences its physicochemical properties, including its solubility.
Understanding the solubility of this compound is critical for its application in synthesis,
purification, and formulation development.

Predicted Aqueous Solubility

While extensive experimental data on the solubility of 6-methyl-5-nitroquinoline in a wide
range of organic solvents is not readily available in the literature, a computationally predicted
agueous solubility value has been reported. The predicted logarithmic water solubility (logSw)
Is -2.3889.[2] This value can be converted to more conventional units to provide a clearer
understanding of its solubility in water.

The table below summarizes the predicted aqueous solubility of 6-methyl-5-nitroquinoline.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1293858?utm_src=pdf-interest
https://www.benchchem.com/product/b1293858?utm_src=pdf-body
https://www.benchchem.com/product/b1293858?utm_src=pdf-body
https://www.benchchem.com/product/b1293858?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/90009
https://www.benchchem.com/product/b1293858?utm_src=pdf-body
https://www.chemdiv.com/catalog/screening-compounds/compound-1650-0463/
https://www.benchchem.com/product/b1293858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Unit
Predicted logSw -2.3889

Predicted Molar Solubility 4.08 x 1073 mol/L
Predicted Solubility 0.77 mg/mL

This data is based on computational predictions and should be confirmed by experimental
validation.

Based on the general principles of solubility ("like dissolves like"), 5-nitroquinoline, a related
compound, is noted to be primarily soluble in organic solvents like ethanol, methanol, and
dimethyl sulfoxide (DMSO), with limited solubility in water.[3] It can be inferred that 6-methyl-5-
nitroquinoline would exhibit similar behavior, likely showing greater solubility in polar organic
solvents than in water.

Experimental Protocol for Solubility Determination

To ascertain the precise solubility of 6-methyl-5-nitroquinoline in various laboratory solvents,
a systematic experimental approach is required. The following protocol outlines a standard
method for determining the solubility of a solid organic compound.

Materials and Equipment

e 6-Methyl-5-nitroquinoline (solid)

o A selection of common laboratory solvents (e.g., water, ethanol, methanol, acetone, ethyl
acetate, dichloromethane, dimethyl sulfoxide, hexane)

e Small test tubes or vials
e \ortex mixer or shaker
o Analytical balance

e Spatula
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o Graduated cylinders or pipettes

 Filtration apparatus (e.g., syringe filters)

» Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Qualitative Solubility Determination

This initial screening provides a general classification of the compound's solubility.[4][5]

o Sample Preparation: Weigh approximately 25 mg of 6-methyl-5-nitroquinoline into a small

test tube.[4]
Solvent Addition: Add 0.75 mL of the selected solvent to the test tube in small portions.[4]

Mixing: After each addition, shake the test tube vigorously for at least 60 seconds.[4] Visual
inspection for dissolution should be made.

Observation: If the compound completely dissolves, it is considered soluble in that solvent at
the tested concentration. If it remains undissolved, it is classified as insoluble.

Acid/Base Solubility: If the compound is insoluble in water, its solubility should be tested in
5% aqueous solutions of sodium hydroxide (NaOH) and hydrochloric acid (HCI) to identify
acidic or basic properties.[6][7]

Quantitative Solubility Determination (Equilibrium
Solubility Method)

This method determines the saturation solubility of the compound in a specific solvent.

Sample Preparation: Add an excess amount of solid 6-methyl-5-nitroquinoline to a known
volume of the solvent in a sealed vial. The excess solid ensures that a saturated solution is
formed.

Equilibration: Agitate the mixture at a constant temperature using a shaker or magnetic
stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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e Phase Separation: Allow the undissolved solid to settle. A portion of the supernatant is then
carefully removed and filtered through a syringe filter (e.g., 0.45 um) to remove any

remaining solid particles.

o Quantification: The concentration of 6-methyl-5-nitroquinoline in the clear, filtered solution
is determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection. A pre-established calibration curve for 6-methyl-
5-nitroquinoline is used for accurate quantification.

o Calculation: The solubility is expressed as the concentration of the saturated solution,
typically in mg/mL or mol/L.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the qualitative determination of the
solubility of an organic compound like 6-methyl-5-nitroquinoline.
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Caption: Workflow for qualitative solubility testing of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Methyl-5-nitroquinoline | CLOH8N202 | CID 90009 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Compound 6-methyl-5-nitroquinoline - Chemdiv [chemdiv.com]

solubilityofthings.com [solubilityofthings.com]

uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

2.
3.
e 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
5.
6. wwwl1.udel.edu [www1l.udel.edu]

7.

scribd.com [scribd.com]

 To cite this document: BenchChem. [Solubility Profile of 6-Methyl-5-nitroquinoline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293858#solubility-of-6-methyl-5-nitroquinoline-in-
common-lab-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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